Cas no 304455-21-8 (N'-(E)-1-(4-Aminophenyl)ethylidene-2-iodobenzohydrazide)

• Product Name: N'-(E)-1-(4-Aminophenyl)ethylidene-2-iodobenzohydrazide
• CAS No: 304455-21-8
• MF: C₁₅H₁₄IN₃O
• MW: 379.195635318756
• MDL: MFCD00423654
• CID: 3933982
• PubChem ID: 615908
• Update Time: 2025-10-29

N'-(E)-1-(4-Aminophenyl)ethylidene-2-iodobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-iodo-, [1-(4-aminophenyl)ethylidene]hydrazide
• N'-[1-(4-aminophenyl)ethylidene]-2-iodobenzohydrazide
• N'-[(1E)-1-(4-aminophenyl)ethylidene]-2-iodobenzohydrazide
• N-[1-(4-aminophenyl)ethylideneamino]-2-iodobenzamide
• CBDivE_000981
• ZINC04018187
• 304455-21-8
• N'-[(E)-1-(4-Aminophenyl)ethylidene]-2-iodobenzohydrazide
• N'-(E)-1-(4-Aminophenyl)ethylidene-2-iodobenzohydrazide

• MDL： MFCD00423654
• Inchi： 1S/C15H14IN3O/c1-10(11-6-8-12(17)9-7-11)18-19-15(20)13-4-2-3-5-14(13)16/h2-9H,17H2,1H3,(H,19,20)
• InChI Key： RUPREADNOZBDCY-UHFFFAOYSA-N
• SMILES： C(NN=C(C1=CC=C(N)C=C1)C)(=O)C1=CC=CC=C1I

Computed Properties

• Exact Mass: 379.01816Da
• Monoisotopic Mass: 379.01816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 67.5Ų

Additional information on N'-(E)-1-(4-Aminophenyl)ethylidene-2-iodobenzohydrazide

N'-(E)-1-(4-Aminophenyl)ethylidene-2-iodobenzohydrazide: A Comprehensive Overview

N'-(E)-1-(4-Aminophenyl)ethylidene-2-iodobenzohydrazide (CAS No. 304455-21-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of N'-(E)-1-(4-Aminophenyl)ethylidene-2-iodobenzohydrazide is composed of a hydrazide moiety, an aminophenyl group, and an iodine substituent. The hydrazide functionality is known for its reactivity and ability to form stable complexes with metal ions, making it a valuable scaffold in the design of metal-based drugs. The aminophenyl group, on the other hand, can interact with various biological targets, such as enzymes and receptors, due to its electron-donating properties. The presence of the iodine atom adds further complexity and potential for radiolabeling, which is crucial in imaging studies and radiotherapy.

Recent studies have highlighted the potential of N'-(E)-1-(4-Aminophenyl)ethylidene-2-iodobenzohydrazide in cancer research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antiproliferative activity against various cancer cell lines. The researchers found that the compound selectively inhibits the growth of tumor cells by disrupting key signaling pathways involved in cell cycle regulation and apoptosis. This selective inhibition is attributed to the unique combination of functional groups within the molecule, which allows it to interact with multiple targets simultaneously.

In addition to its antiproliferative properties, N'-(E)-1-(4-Aminophenyl)ethylidene-2-iodobenzohydrazide has shown promise in the treatment of neurodegenerative diseases. A study conducted at the University of California, Los Angeles (UCLA), investigated the neuroprotective effects of this compound in a mouse model of Alzheimer's disease. The results indicated that N'-(E)-1-(4-Aminophenyl)ethylidene-2-iodobenzohydrazide significantly reduced beta-amyloid plaque formation and improved cognitive function in treated animals. The mechanism behind these effects is thought to involve the modulation of oxidative stress and inflammation, both of which are key factors in the progression of neurodegenerative disorders.

The synthesis of N'-(E)-1-(4-Aminophenyl)ethylidene-2-iodobenzohydrazide involves several steps, including the preparation of the hydrazide intermediate and subsequent coupling reactions. One common synthetic route involves the reaction of 2-iodobenzoyl chloride with hydrazine hydrate to form 2-iodobenzohydrazide, followed by condensation with 1-(4-amino phenyl)ethanone. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The physicochemical properties of N'-(E)-1-(4-Aminophenyl)ethylidene-2-iodobenzohydrazide have been extensively studied to understand its behavior in different environments. The compound is generally stable under standard laboratory conditions but may require protection from light and moisture to prevent degradation. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and drug formulation studies.

In conclusion, N'-(E)-1-(4-Aminophenyl)ethylidene-2-iodobenzohydrazide (CAS No. 304455-21-8) represents a promising candidate for further research and development in medicinal chemistry. Its unique structural features and multifaceted biological activities make it a valuable tool for exploring new therapeutic strategies in cancer and neurodegenerative diseases. As ongoing studies continue to uncover its full potential, this compound is likely to play a significant role in advancing our understanding of complex biological processes and developing innovative treatments for various diseases.